Cas no 185619-66-3 (Tert-butyl 3-ethynylphenylcarbamate)

• Product Name: Tert-butyl 3-ethynylphenylcarbamate
• CAS No: 185619-66-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD14585306
• CID: 114597
• PubChem ID: 11275982
• Update Time: 2025-10-16

Tert-butyl 3-ethynylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-ethynylphenyl)carbamate
• Carbamic acid, (3-ethynylphenyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid,N-(3-ethynylphenyl)-, 1,1-dimethylethyl ester
• Tert-butyl 3-ethynylphenylcarbamate
• N-Boc-3-ethynylaniline
• AK123146
• Tert-butyl N-(3-ethynylphenyl)carbamate
• 3-(N-boc-amino)phenylacetylene
• 9710AA
• FCH5573520
• OR322882
• AX8247324
• 3-Ethynylphenylcarbamic acid tert-butyl ester
• (3-ethynyl-phenyl)-ca
• SY032064
• AKOS014476601
• BP-11672
• t-Butyl (3-ethynylphenyl)carbamate
• CS-0187651
• EN300-1879680
• 185619-66-3
• Y10619
• FT-0753693
• DTXSID80460901
• (3-ethynyl-phenyl)-carbamic Acid Tert-Butyl Ester
• A15331
• DS-6889
• tert-Butyl(3-ethynylphenyl)carbamate
• OVWBYRQRBCBWDM-UHFFFAOYSA-N
• SCHEMBL835653
• MFCD14585306
• DB-001082

• MDL： MFCD14585306
• Inchi： 1S/C13H15NO2/c1-5-10-7-6-8-11(9-10)14-12(15)16-13(2,3)4/h1,6-9H,2-4H3,(H,14,15)
• InChI Key： OVWBYRQRBCBWDM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C#C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.11000
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.08
• Boiling Point: 277℃/760mmHg
• Flash Point: 121.3°C
• Refractive Index: 1.533
• PSA: 38.33000
• LogP: 3.08790

Tert-butyl 3-ethynylphenylcarbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C